Cas no 37088-39-4 (Benzoic acid, 2-bromo-5-[(butylphenylamino)sulfonyl]-)

• Product Name: Benzoic acid, 2-bromo-5-[(butylphenylamino)sulfonyl]-
• CAS No: 37088-39-4
• MF: C₁₇H₁₈BrNO₄S
• MW: 412.298122882843
• CID: 1480838
• Update Time: 2024-08-23

Benzoic acid, 2-bromo-5-[(butylphenylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-5-[(butylphenylamino)sulfonyl]-

• Inchi： 1S/C17H18BrNO4S/c1-2-3-11-19(13-7-5-4-6-8-13)24(22,23)14-9-10-16(18)15(12-14)17(20)21/h4-10,12H,2-3,11H2,1H3,(H,20,21)
• InChI Key： YLBAZIXDJYPWON-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N(CCCC)C2=CC=CC=C2)(=O)=O)=CC=C1Br

Computed Properties

• Exact Mass: 411.01404

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 541.8±60.0 °C(Predicted)
• PSA: 74.68
• pka: 2.31±0.10(Predicted)